Cas no 1361894-48-5 (4'-Bromomethyl-2,5-dichloro-3'-fluoro-biphenyl)

• Product Name: 4'-Bromomethyl-2,5-dichloro-3'-fluoro-biphenyl
• CAS No: 1361894-48-5
• MF: C₁₃H₈BrCl₂F
• MW: 334.011024475098
• CID: 4994532
• Update Time: 2025-05-22

4'-Bromomethyl-2,5-dichloro-3'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Bromomethyl-2,5-dichloro-3'-fluoro-biphenyl

• Inchi： 1S/C13H8BrCl2F/c14-7-9-2-1-8(5-13(9)17)11-6-10(15)3-4-12(11)16/h1-6H,7H2
• InChI Key： LVJSTCPMPPVDRW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1F)C1C=C(C=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 4'-Bromomethyl-2,5-dichloro-3'-fluoro-biphenyl

Research Briefing on 4'-Bromomethyl-2,5-dichloro-3'-fluoro-biphenyl (CAS: 1361894-48-5) in Chemical Biology and Pharmaceutical Applications

The compound 4'-Bromomethyl-2,5-dichloro-3'-fluoro-biphenyl (CAS: 1361894-48-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique halogenated structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The presence of bromomethyl and fluoro substituents enhances its reactivity, making it a versatile building block for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4'-Bromomethyl-2,5-dichloro-3'-fluoro-biphenyl as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the compound's structural features facilitated efficient cross-coupling reactions, leading to high yields of the desired products. The resulting BTK inhibitors exhibited potent activity against B-cell malignancies, highlighting the compound's utility in oncology drug development. Additionally, the study emphasized the importance of optimizing reaction conditions to minimize side reactions and improve overall synthetic efficiency.

Another notable application of 4'-Bromomethyl-2,5-dichloro-3'-fluoro-biphenyl was reported in a 2024 Nature Communications article, where it was employed in the construction of fluorinated biphenyl scaffolds for positron emission tomography (PET) imaging agents. The researchers leveraged the compound's fluoro and bromomethyl groups to introduce radioactive isotopes, enabling the development of highly specific imaging probes for neurodegenerative diseases. This work underscores the compound's potential in diagnostic applications, particularly in the early detection of Alzheimer's and Parkinson's diseases.

Recent advancements in synthetic methodologies have also focused on improving the scalability and sustainability of producing 4'-Bromomethyl-2,5-dichloro-3'-fluoro-biphenyl. A 2023 Green Chemistry publication detailed a novel catalytic system that reduced the reliance on hazardous reagents and minimized waste generation during the compound's synthesis. These developments align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing, addressing both environmental and regulatory concerns.

In conclusion, 4'-Bromomethyl-2,5-dichloro-3'-fluoro-biphenyl (CAS: 1361894-48-5) continues to play a pivotal role in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential in drug discovery and diagnostic applications, makes it a compound of significant interest. Future research is expected to further explore its applications in targeted therapies and imaging technologies, as well as optimize its synthesis for industrial-scale production. The ongoing studies highlight the compound's enduring relevance in advancing biomedical science.